Cas no 52781-04-1 (N-(2-methylpropyl)-N'-pyridin-2-ylethanediamide)

52781-04-1 structure
Product name:N-(2-methylpropyl)-N'-pyridin-2-ylethanediamide
N-(2-methylpropyl)-N'-pyridin-2-ylethanediamide Chemical and Physical Properties
Names and Identifiers
-
- N-(2-methylpropyl)-N'-pyridin-2-ylethanediamide
- N-(2-methylpropyl)-N'-pyridin-2-yloxamide
- Ethanediamide, N-(2-methylpropyl)-N'-2-pyridinyl-
- DTXSID40200764
- 52781-04-1
- N-(2-Methylpropyl)-N'-2-pyridinylethanediamide
-
- Inchi: InChI=1S/C11H15N3O2/c1-8(2)7-13-10(15)11(16)14-9-5-3-4-6-12-9/h3-6,8H,7H2,1-2H3,(H,13,15)(H,12,14,16)
- InChI Key: VJDPWGMVGYRUDG-UHFFFAOYSA-N
- SMILES: CC(C)CNC(=O)C(=O)NC1=CC=CC=N1
Computed Properties
- Exact Mass: 221.11655
- Monoisotopic Mass: 221.116426730g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 71.1Ų
Experimental Properties
- PSA: 71.09
N-(2-methylpropyl)-N'-pyridin-2-ylethanediamide Related Literature
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Rui-Li Guo,Xue-Qing Zhu,Xing-Long Zhang,Yong-Qiang Wang Chem. Commun., 2020,56, 8976-8979
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Qing Chang,Heng Zhang,Xujun Wang,Hongliang Li,Xiangang Xu RSC Adv., 2015,5, 56274-56278
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Mark E. Light,Michael B. Hursthouse,Daniel J. Price Dalton Trans., 2011,40, 2983-2994
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